Cas no 1203285-74-8 (2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide
• CAS No: 1203285-74-8
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• CID: 6303148
• PubChem ID: 30522844
• Update Time: 2025-11-01

2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide
• 1203285-74-8
• 2-(3-methoxyphenoxy)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide
• 2-(3-methoxyphenoxy)-N-[(1-thiophen-2-ylcyclopropyl)methyl]acetamide
• F2394-0125
• AKOS024646511
• 2-(3-methoxyphenoxy)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}acetamide

• Inchi： 1S/C17H19NO3S/c1-20-13-4-2-5-14(10-13)21-11-16(19)18-12-17(7-8-17)15-6-3-9-22-15/h2-6,9-10H,7-8,11-12H2,1H3,(H,18,19)
• InChI Key： RMIHIMCEVWAJCN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(COC2C=CC=C(C=2)OC)=O)CC1

Computed Properties

• Exact Mass: 317.10856464g/mol
• Monoisotopic Mass: 317.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide

Introduction to 2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide (CAS No. 1203285-74-8) in Modern Chemical and Pharmaceutical Research

The compound 2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide, identified by its CAS number 1203285-74-8, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a combination of aromatic and heterocyclic moieties, has garnered considerable attention due to its potential pharmacological applications. The presence of a thiophen-2-yl group and a cyclopropylmethyl moiety within the molecule suggests unique interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of structurally diverse compounds in drug discovery, particularly those incorporating thiophene derivatives. Thiophenes, known for their stability and ability to form hydrogen bonds, have been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents. The incorporation of a 3-methoxyphenoxy group in this compound may enhance its solubility and metabolic stability, critical factors for drug efficacy. Furthermore, the acetamide functional group often contributes to favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity.

The cyclopropylmethyl substituent is another key feature that warrants detailed examination. Cyclopropyl groups are known to influence binding affinity and selectivity by introducing steric constraints into the molecular framework. This structural element has been successfully employed in various drug molecules to modulate receptor interactions, thereby improving therapeutic outcomes. In the context of this compound, the cyclopropylmethyl moiety may interact with specific amino acid residues in target proteins, potentially leading to novel mechanisms of action.

Current research trends in medicinal chemistry emphasize the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological pathways simultaneously. The complex architecture of 2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide aligns well with this paradigm. By combining several pharmacophoric units into a single molecule, this compound has the potential to address multifaceted aspects of diseases that are currently challenging to treat with conventional monotherapies.

Moreover, computational modeling and molecular dynamics simulations have become indispensable tools in the optimization of drug candidates. These techniques allow researchers to predict binding affinities, metabolic stability, and other critical parameters before conducting expensive experimental trials. The integration of advanced computational methods with traditional synthetic chemistry has accelerated the discovery pipeline for novel therapeutics. In this regard, 2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide represents an excellent model system for exploring structure-activity relationships (SAR) through both experimental and computational approaches.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include the formation of the thiophen-2-ylcyclopropylmethyl unit through cross-coupling reactions, followed by functionalization with the 3-methoxyphenoxy group via nucleophilic substitution or condensation reactions. The introduction of the acetamide moiety typically proceeds via acylation or amidation techniques. Each synthetic step must be meticulously optimized to ensure high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary data suggest that this compound exhibits promising properties in vitro. For instance, it may demonstrate inhibitory effects on enzymes or receptors implicated in neurological disorders such as Alzheimer's disease or Parkinson's disease. The unique combination of structural features may also make it effective against infectious diseases caused by bacteria or viruses that have developed resistance to existing treatments. However, further studies are required to elucidate its precise mechanism of action and therapeutic potential.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural compounds that possess complex structures similar to those found in this molecule. By leveraging natural product templates, chemists can generate novel analogs with enhanced pharmacological profiles. The presence of both aromatic and heterocyclic components in 2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide echoes this principle, suggesting that it may offer advantages over simpler synthetic molecules.

Regulatory considerations also play a crucial role in the development of new pharmaceuticals. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring safety and efficacy before clinical trials can commence. Advanced analytical techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed throughout the development process to confirm molecular structure and purity standards.

Future directions for research on this compound may include exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for derivative development. By systematically modifying specific functional groups or substituents, researchers can fine-tune its biological activity toward desired therapeutic outcomes. Additionally, investigating its interactions with protein targets at an atomic level using X-ray crystallography or cryo-electron microscopy could provide invaluable insights into its mode of action.

In conclusion,2-(3-methoxyphenoxy)-N-{1-(thiophen-2-yl)cyclopropylmethyl}acetamide (CAS No. 1203285-74-8) exemplifies how sophisticated molecular design can yield compounds with significant pharmaceutical promise. Its unique structural features—combining aromatic rings, thiophene derivatives, cyclopropyl groups, acetamide functionalities—position it as a compelling candidate for further exploration in medicinal chemistry research programs worldwide.